Gestodene-D6 (major)

Specification

• Molecular Formula: C₂₁H₂₀D₆O₂
• Molecular Weight: 316.47

Introduction

Chemical Properties and Structure

Gestodene-D6 (Major) is a deuterium-labeled version of gestodene, a synthetic progestogen with a precise chemical structure. The compound is characterized by the following properties:

Property	Specification
Chemical Name	Gestodene-d6 (Major)
Synonyms	(17α)-13-Ethyl-17-hydroxy-18,19-dinorpregna-4,15-dien-20-yn-3-one-d6; SH B 331-d6
Molecular Formula	C21H20D6O2
Molecular Weight	316.47
Physical Appearance	Off-White to Pale Yellow Solid
Storage Requirements	2-8°C Refrigerator
Category	Pharmaceutical standards, intermediates, fine chemicals, steroids, stable isotopes

The compound represents a significant advancement in stable isotope labeling, incorporating six deuterium atoms into the gestodene structure. This deuteration creates a compound that maintains the chemical behavior of regular gestodene while providing the mass difference necessary for analytical differentiation.

Applications in Pharmaceutical Research

Gestodene-D6 (Major) serves as a valuable tool in pharmaceutical research, particularly in the development and analysis of oral contraceptives. Its primary applications include:

Analytical Standard

The compound functions as a labeled internal standard for the quantification of gestodene in biological samples. The deuterium labeling allows precise differentiation between the analytical standard and the target analyte during mass spectrometric analysis.

Oral Contraceptive Development

As a deuterated version of gestodene, this compound supports research on orally active gestogens with progesterone-like activity profiles. The underlying non-deuterated gestodene is commonly used in combination with estrogen as an oral contraceptive, making its deuterated analog essential for related research.

Analytical Methods and Detection

Recent advancements in analytical methodologies have incorporated Gestodene-D6 as part of comprehensive progestin panels. A 2023 study validated an expanded panel for progestin detection that included gestodene among other contraceptive hormones.

Detection Parameters

The analytical performance for gestodene in modern liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods shows high sensitivity and precision:

Parameter	Value for Gestodene
Lower Limit of Quantification (LLOQ)	0.019 ng/ml
Upper Limit of Quantification (ULOQ)	10 ng/ml
Method Detection Limit (MDL)	0.013 ng/ml
Extraction Efficiency	97.8%
Matrix Effects	99.2%
Intra-Assay Precision (Low QC)	6.4%
Intra-Assay Precision (High QC)	2.2%
Inter-Assay Precision (Low QC)	10.6%
Inter-Assay Precision (High QC)	8.3%

These parameters demonstrate the high sensitivity achieved in modern analytical methods for gestodene detection, where deuterated standards like Gestodene-D6 play a crucial role.

Pharmacological Profile

While Gestodene-D6 itself is used as an analytical tool rather than a therapeutic agent, understanding the pharmacological profile of the parent compound gestodene provides important context for its applications.

Mechanism of Action

Gestodene is a progestogen structurally related to levonorgestrel. As a synthetic progestin, it binds to progesterone receptors and exhibits a progesterone-like profile of activity, making it effective in contraceptive formulations.

Pharmacokinetics

The non-deuterated gestodene exhibits the following pharmacokinetic properties:

• Absorption: Well absorbed with high bioavailability after oral administration

• Distribution: Extensively bound to plasma proteins (75-87% to sex hormone binding globulin, and 13-24% to albumin)

• Metabolism: Metabolized in the liver

• Excretion: Less than 1% excreted unchanged in urine

The deuterated form would be expected to have similar characteristics with potentially slight differences in metabolic rate due to the kinetic isotope effect of deuterium substitution.

Research Applications

Protocol Compliance Monitoring

A significant application of deuterated standards like Gestodene-D6 is in monitoring protocol compliance in clinical trials. A 2023 study demonstrated the value of a comprehensive progestin panel that included gestodene for detecting non-compliance in participants of contraceptive trials.

The study found that 15% of participants showed non-compliance with their reported contraceptive use, highlighting the importance of objective verification methods using sensitive analytical techniques that rely on deuterated internal standards.

Multi-Progestin Analysis

The development of LC-MS/MS multi-progestin analysis panels that can simultaneously evaluate multiple contraceptive steroids represents an important advancement in reproductive health research. These panels include gestodene among other progestins and benefit from the use of deuterated standards like Gestodene-D6 for accurate quantification.